Cas no 2097968-90-4 (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2097968-90-4
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• CID: 5046306
• Update Time: 2025-07-09

1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 1-prop-2-ynyl-3-thiophen-2-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C13H12N2S/c1-2-8-15-11-6-3-5-10(11)13(14-15)12-7-4-9-16-12/h1,4,7,9H,3,5-6,8H2
• InChI Key： GLDLXGWBUCDAOR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2CCCC=2N(CC#C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 2.5
• Topological Polar Surface Area: 46.1

Additional information on 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole: A Comprehensive Overview

The compound with CAS No 2097968-90-4, known as 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

Structural Insights: The molecule consists of a cyclopenta[c]pyrazole ring system with a thiophene substituent at the 3-position and a propargyl group at the 1-position. The cyclopenta[c]pyrazole core is a bicyclic structure that combines a five-membered ring with two nitrogen atoms, providing a rigid framework that can influence the compound's chemical reactivity and biological activity. The thiophene group introduces aromaticity and potential for conjugation, while the propargyl group adds alkyne functionality, which can participate in various chemical transformations.

Synthesis and Characterization: Recent studies have focused on the efficient synthesis of this compound using modular approaches. Researchers have employed methods such as Suzuki-Miyaura coupling and propargylation reactions to construct the molecule with high yields and purity. Advanced characterization techniques like NMR spectroscopy and X-ray crystallography have been utilized to confirm the molecular structure and stereochemistry.

Biological Activity: The compound has shown promising biological activity in preclinical studies. For instance, it has demonstrated moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and bioavailability profiles, which are critical for drug candidates.

Applications in Drug Discovery: Given its structural versatility and biological activity, this compound is being explored as a lead molecule in drug discovery programs targeting various therapeutic areas. Researchers are investigating its potential as an anticancer agent due to its ability to modulate key oncogenic pathways. Furthermore, its unique chemical properties make it a valuable building block for constructing more complex molecular architectures.

Future Directions: Ongoing research aims to optimize the compound's pharmacokinetic properties and enhance its efficacy through medicinal chemistry approaches such as structure-based drug design and high-throughput screening. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.